Cas no 16773-42-5 (Ornidazole)

Ornidazole Properties

Names and Identifiers

• 1-Chloro-3-(2-methyl-5-nitro-1H-imidazol-1-yl)propan-2-ol
• 1(3-chloro-2-hydroxypropyl)-2-methyl-5-nitro imidazole
• alpha-(chloromethyl)-2-methyl-5-nitro-1H-Imidazole-1-ethanol
• Ornidazole
• 1-(3-Chloro-2-Hydroxypropyl)-2-Methyl-5-Nitroimidazole
• 1-Chloro-3-(2-methyl-5-nitro-1H-imidazol-1-yl)-2-propanol
• Ro 7-0207
• 1-chloro-3-(2-methyl-5-nitroimidazol-1-yl)propan-2-ol
• tiberal
• Madelen
• Ornidal
• NSC 95075
• Ornidazole API
• Ornidazole 0.1
• TIMTEC-BB SBB006918
• Ornidazole (Tiberal)
• ro7-0207
• Ornidazolum
• Ornidazol
• 1-(2-Hydroxy-3-chloropropyl)-2-methyl-5-nitroimidazole
• Ornidazole [USAN:INN]
• Ornidazolum [INN-Latin]
• Ornidazol [INN-Spanish]
• Ornidazole Levo-
• C7H10ClN3O3
• MLS000028628
• alpha-(Chlormethyl)-2-me
• Imidazole-1-ethanol, alpha-(chloromethyl)-2-methyl-5-nitro-
• SPBio_001948
• AB02333
• SMR000058726
• FT-0630433
• HMS2051D22
• AS-12121
• 62XCK0G93T
• HMS2095B09
• 16773-42-5
• BSPBio_000027
• CCRIS 9030
• Z1269240018
• AM86682
• ORNIDAZOLE [INN]
• A810899
• AC-2025
• DB13026
• SW196758-4
• (.+/-.)-Ornidazole
• UNII-62XCK0G93T
• HMS2093J22
• Opera_ID_1555
• Prestwick_584
• Prestwick2_000164
• Ro-70207
• NCIOpen2_006374
• NSC-95075
• BCP34382
• HY-B0508
• NCGC00016723-01
• NC00314
• ORNIDAZOLE [USAN]
• SCHEMBL43039
• alpha-(Chlormethyl)-2-methyl-5-nitro-imidazol-1-aethanol
• alpha-(Chloromethyl)-2-methyl-5-nitroimidazole-1-ethanol
• CCG-213587
• 5-23-05-00072 (Beilstein Handbook Reference)
• 1-chloro-3-(2-methyl-5-nitro-1-imidazolyl)-2-propanol
• Prestwick1_000164
• CCG-101064
• SR-01000000256-3
• NCGC00018275-05
• alpha-(Chlormethyl)-2-methyl-5-nitro-imidazol-1-aethanol [German]
• AKOS005111039
• NCGC00018275-02
• MFCD00057960
• HMS1568B09
• BRD-A42759514-001-03-1
• AB00383044_15
• Prestwick3_000164
• AB00513814
• ORNIDAZOLE [MART.]
• .alpha.-(Chloromethyl)-2-methyl-5-nitro-1H-imidazole-1-ethanol
• HMS2234L22
• DTXSID4045420
• SR-01000000256-4
• HMS3373M17
• 1-Chloro-3-(2-methyl-5-nitro-1H-imidazol-1-yl)-2-propanol #
• 1H-Imidazole-1-ethanol, .alpha.-(chloromethyl)-2-methyl-5-nitro-
• NSC-759295
• BRD-A42759514-001-09-8
• .alpha.-(Chloromethyl)-2-methyl-5-nitroimidazole-1-ethanol
• Ornidazole,(S)
• CHEBI:75176
• RO-7-0207
• Ornidazole, analytical standard
• Q-201520
• Imidazole-1-ethanol, .alpha.-(chloromethyl)-2-methyl-5-nitro-
• D05274
• ORNIDAZOLE [MI]
• (R)-Ornidazole
• CHEMBL1449676
• HMS3712B09
• BCP12975
• Ornidazole,1(3-chloro-2-hydroxypropyl)-2-methyl-5-nitro imidazole
• SBI-0206881.P001
• Ornidazole, (R)-;(R)-1-chloro-3-(2-methyl-5-nitro-1H-imidazol-1-yl)propan-2-ol
• ORNIDAZOLE [WHO-DD]
• CAS-16773-42-5
• NSC759295
• BCP13382
• Pharmakon1600-01505981
• EN300-6731079
• NSC95075
• IPWKIXLWTCNBKN-UHFFFAOYSA-N
• EINECS 240-826-0
• BRN 0614299
• O0417
• Ornidazole Levo-;Ornidazole Impurity 7;Levornidazole
• HMS3652C03
• MLS001424188
• 1-chloro-3-(2-methyl-5-nitro-1N-imidazol-1-yl)propan-2-ol
• Prestwick0_000164
• BPBio1_000031
• NS00004561
• DTXCID2025420
• 1-chloro-3-(2-methyl-5-nitro-imidazol-1-yl)propan-2-ol
• HMS3393D22
• Tox21_110582_1
• SR-01000000256
• AB00383044_14
• Ornidazole (USAN/INN)
• s3121
• AKOS015894928
• 1H-Imidazole-1-ethanol, alpha-(chloromethyl)-2-methyl-5-nitro-
• Q2358146
• .alpha.-(Chlormethyl)-2-methyl-5-nitro-imidazol-1-aethanol
• Tox21_110582
• BDBM50247904
• Tiberal
• BBL005302
• BRD-A42759514-001-20-5
• BRD-A42759514-001-19-7
• alpha-(Chloromethyl)-2-methyl-5-nitro-1H-imidazole-1-ethanol
• STK629340
• 1-(3-Chloro-2-hydroxypropyl)-2-methyl-5-nitroimidazole
• BRD-A42759514-001-21-3
• 1-chloro-3-(2-methyl-5-nitro-1H-imidazol-1-yl)propan-2-ol
• +Expand

• MDL： MFCD00057960
• InChIKey： IPWKIXLWTCNBKN-UHFFFAOYSA-N
• Inchi： 1S/C7H10ClN3O3/c1-5-9-3-7(11(13)14)10(5)4-6(12)2-8/h3,6,12H,2,4H2,1H3
• SMILES： ClC([H])([H])C([H])(C([H])([H])N1C(=C([H])N=C1C([H])([H])[H])[N+](=O)[O-])O[H]
• BRN： 0614299

Computed Properties

• Exact Mass: 219.04100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 219.041069
• Heavy Atom Count: 14
• Complexity: 211
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 83.9

Experimental Properties

• LogP: 1.22260
• PSA: 83.87000
• Merck: 6872
• Refractive Index: 1.6000 (estimate)
• Boiling Point: 443.2°C at 760 mmHg
• Melting Point: 90.0 to 94.0 deg-C
• Flash Point: 221.9 oC
• Solubility: Soluble in ethanol at 50mg/ml
• Color/Form: Powder
• Solubility: Not determined
• pka: 2.4 ± 0.1(at 25℃)
• λmax: 276(H2SO4 aq.)(lit.)
• Density: 1.6545 (rough estimate)

Ornidazole Security Information

• Symbol: GHS07
• RTECS：NI5460000
• WGK Germany：3
• Safety Instruction： S36
• Risk Phrases：R22
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• Prompt：warning
• Storage Condition：4°C, protect from light, stored under nitrogen
• Risk Phrases： 22
• Signal Word：Warning
• Toxicity：LD50 in rats, mice (mg/kg): 1780, 1420 orally (Grunberg); LD50 in mice (mg/kg): >2000 orally, >2000 i.p. (Hoffer, Grunberg)
• HazardClass：IRRITANT

Ornidazole Customs Data

• HS CODE：2933290090
• Customs Data：

  China Customs Code:

  2933290090

  Overview:

  2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%